Cas no 1403767-32-7 (cis-3-amino-3-methylcyclobutanol hydrochloride)

• Product Name: cis-3-amino-3-methylcyclobutanol hydrochloride
• CAS No: 1403767-32-7
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD23105983
• CID: 4594563
• PubChem ID: 72207870
• Update Time: 2025-09-23

cis-3-amino-3-methylcyclobutanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-3-Amino-3-methylcyclobutanol hydrochloride
• trans-3-Amino-3-methylcyclobutanol hydrochloride
• 3-amino-3-methylcyclobutanol hydrochloride
• 3-amino-3-methylcyclobutan-1-ol hydrochloride
• 3-Amino-3-methylcyclobutanol HCl
• cis-3-Amino-3-methylcyclobutanol HCl
• trans-3-Amino-3-methylcyclobutanol HCl
• Cyclobutanol, 3-amino-3-methyl-, hydrochloride (1:1)
• Cyclobutanol, 3-amino-3-methyl-, hydrochloride (1:1), cis-
• Cyclobutanol, 3-amino-3-methyl-, hydrochlo
• AS-51783
• trans-3-Amino-3-methylcyclobutan-1-ol HCl
• Z1618150088
• MFCD23105982
• PB36691
• cis-3-Amino-3-methylcyclobutan-1-ol HCl
• (1R,3S)-3-AMINO-3-METHYLCYCLOBUTAN-1-OL HYDROCHLORIDE
• SB20665
• SB20663
• EN300-7396883
• MFCD23105983
• CS-0047795
• EN300-7378924
• PB38639
• 1403767-32-7
• 3-Amino-3-methyl-cyclobutanol hydrochloride
• CS-0102268
• 1403766-64-2
• 3-Amino-3-methylcyclobutan-1-ol HCl
• SCHEMBL23164090
• SCHEMBL23164091
• AKOS025290301
• (1s,3r)-3-amino-3-methylcyclobutan-1-ol
• SY099976
• DB-394532
• AKOS025290302
• (1s,3s)-3-amino-3-methylcyclobutanol hydrochloride
• 3-amino-3-methylcyclobutanolhydrochloride
• AS-34698
• PB37848
• SY097965
• Cyclobutanol, 3-amino-3-methyl-, hydrochloride (1:1), trans-
• SY099977
• AKOS025290300
• SCHEMBL23164118
• EN300-7396882
• (1S,3R)-3-AMINO-3-METHYLCYCLOBUTAN-1-OL HYDROCHLORIDE
• 1403766-99-3
• SB20664
• AS-34697
• MFCD23105984
• P13531
• 3-amino-3-methylcyclobutan-1-ol;hydrochloride
• cis-3-amino-3-methylcyclobutanol hydrochloride

• MDL： MFCD23105983
• Inchi： 1S/C5H11NO.ClH/c1-5(6)2-4(7)3-5;/h4,7H,2-3,6H2,1H3;1H
• InChI Key： RTAWFZMTTJCICN-UHFFFAOYSA-N
• SMILES： Cl.OC1CC(C)(C1)N

Computed Properties

• Exact Mass: 137.0607417 g/mol
• Monoisotopic Mass: 137.0607417 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 76.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• Molecular Weight: 137.61

Additional information on cis-3-amino-3-methylcyclobutanol hydrochloride

Introduction to cis-3-amino-3-methylcyclobutanol hydrochloride (CAS No. 1403767-32-7)

cis-3-amino-3-methylcyclobutanol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1403767-32-7, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of cycloaliphatic amines and has garnered attention due to its unique structural properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of cis-3-amino-3-methylcyclobutanol hydrochloride features a cyclobutane ring substituted with an amino group at the 3-position and a methyl group at the same position, arranged in a cis configuration. This stereochemistry is crucial for its interaction with biological targets, influencing both potency and selectivity. The presence of the hydrochloride moiety further modulates its pharmacokinetic profile, contributing to its suitability for further pharmacological exploration.

In recent years, there has been growing interest in cycloaliphatic amines due to their role as key scaffolds in drug discovery. The structural motif of cis-3-amino-3-methylcyclobutanol hydrochloride has been explored in various therapeutic contexts, particularly in the development of central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it a promising candidate for treating neurological disorders.

One of the most compelling aspects of cis-3-amino-3-methylcyclobutanol hydrochloride is its potential as a precursor for more complex pharmacophores. Researchers have leveraged its framework to design analogs with enhanced binding affinity and improved metabolic stability. For instance, modifications at the amino and methyl positions have led to derivatives with increased efficacy in preclinical models of depression and anxiety.

The synthesis of cis-3-amino-3-methylcyclobutanol hydrochloride involves multi-step organic transformations, including ring closure reactions and functional group interconversions. Advanced synthetic methodologies, such as asymmetric hydrogenation and transition-metal-catalyzed reactions, have been employed to achieve high enantiomeric purity. These techniques are essential for ensuring that the final product exhibits the desired biological activity without unwanted side effects.

Recent studies have highlighted the compound's interaction with monoamine oxidase (MAO) enzymes, which are critical regulators of neurotransmitter levels in the brain. By inhibiting MAO activity, cis-3-amino-3-methylcyclobutanol hydrochloride has shown potential in modulating serotonin and dopamine pathways. This mechanism aligns with current therapeutic strategies for mood disorders, making it an attractive candidate for further clinical investigation.

The pharmacokinetic properties of cis-3-amino-3-methylcyclobutanol hydrochloride have also been thoroughly examined. Its moderate oral bioavailability and favorable half-life suggest that it could be suitable for once-daily dosing regimens. Additionally, its solubility profile in water enhances its formulation into oral tablets or solutions, improving patient compliance.

In vitro studies have demonstrated that cis-3-amino-3-methylcyclobutanol hydrochloride exhibits low toxicity at therapeutic concentrations, indicating a promising safety profile. However, further research is needed to fully understand its long-term effects and potential drug-drug interactions. Preclinical toxicology studies are underway to assess its safety in animal models before human trials can begin.

The development of cis-3-amino-3-methylcyclobutanol hydrochloride as a drug candidate is part of a broader effort to discover novel treatments for neurological disorders. Its unique structural features and biological activities make it a valuable asset in medicinal chemistry libraries. As research continues, new applications and derivatives may emerge, expanding its therapeutic potential.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory findings into clinical reality. The open sharing of data and methodologies will accelerate the discovery process and ensure that compounds like cis-3-amino-3-methylcyclobutanol hydrochloride reach patients who need them most.